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Compound of Interest

Compound Name: 1-Adamantanethiol

Cat. No.: B1212722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, safety

data, and handling procedures for 1-adamantanethiol. The data presented is intended to

support researchers, scientists, and professionals in drug development in the safe and effective

use of this compound.

Chemical Identification and Properties
CAS Number: 34301-54-7[1]

1-Adamantanethiol, also known as 1-adamantylthiol or tricyclo[3.3.1.1^3,7]decane-1-thiol, is a

thiol derivative of adamantane.[1] Its rigid, cage-like structure imparts unique physicochemical

properties that are of interest in various research and development applications, including the

formation of self-assembled monolayers (SAMs).

Table 1: Physical and Chemical Properties of 1-Adamantanethiol
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Property Value Source(s)

Molecular Formula C₁₀H₁₆S

Molecular Weight 168.30 g/mol

Appearance
White to light yellow

powder/crystal
[2]

Melting Point 99-106 °C

Flash Point Not applicable

Safety and Hazard Information
1-Adamantanethiol is classified as a hazardous substance. Adherence to strict safety

protocols is mandatory when handling this chemical.

Table 2: GHS Hazard Classification

Hazard Class Category GHS Code Description Source(s)

Acute Toxicity

(Oral)
3 H301

Toxic if

swallowed
[1]

Serious Eye

Damage/Eye

Irritation

2A H319
Causes serious

eye irritation
[1]

Signal Word: Danger

Hazard Pictograms:

alt text

(GHS06)

alt text

(GHS07)
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Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.

Table 3: Precautionary Statements for 1-Adamantanethiol

Code Statement Source(s)

P264
Wash skin thoroughly after

handling.
[1]

P270
Do not eat, drink or smoke

when using this product.
[1]

P280
Wear protective gloves/ eye

protection/ face protection.

P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/ physician.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.

P337 + P313
If eye irritation persists: Get

medical advice/ attention.

P405 Store locked up. [1]

P501

Dispose of contents/ container

to an approved waste disposal

plant.

[1]

Experimental Protocols
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Synthesis of 1-Adamantanethiol from 1-
Bromoadamantane
This protocol describes a plausible method for the synthesis of 1-adamantanethiol from 1-

bromoadamantane. This procedure is based on established chemical transformations of

adamantane derivatives and should be performed by qualified personnel in a well-ventilated

fume hood with appropriate personal protective equipment.

Materials:

1-Bromoadamantane

Sodium hydrosulfide (NaSH)

Anhydrous ethanol

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, dissolve 1-bromoadamantane in anhydrous ethanol.
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Addition of Reagent: To the stirred solution, add an excess of sodium hydrosulfide. The

reaction mixture is then heated to reflux.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) until the starting material (1-bromoadamantane) is consumed.

Workup: After the reaction is complete, cool the mixture to room temperature. Remove the

ethanol under reduced pressure using a rotary evaporator.

Extraction: Partition the residue between diethyl ether and water. Separate the organic layer.

Washing: Wash the organic layer sequentially with water and a saturated aqueous sodium

bicarbonate solution to remove any unreacted sodium hydrosulfide and acidic byproducts.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and

evaporate the solvent to yield the crude 1-adamantanethiol.

Purification: The crude product can be further purified by recrystallization or column

chromatography to obtain pure 1-adamantanethiol.

Visualized Workflow for Safe Handling
Due to the acute oral toxicity and eye-irritating properties of 1-adamantanethiol, a strict

workflow must be followed to ensure personal and environmental safety. The following diagram

outlines the logical relationships for the safe handling of this compound.
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Start: Handling 1-Adamantanethiol

Conduct Risk Assessment
(Toxicity, Irritation)

Select & Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use Engineering Controls
(Fume Hood)

Weighing Solid

Dissolving/Reaction

Spill Occurred?

Follow Spill Cleanup Protocol
(Absorb, Decontaminate, Dispose)

Yes

Dispose of Waste
(Properly Labeled Hazardous Waste)

No

Decontaminate Work Area & Glassware

Remove PPE Correctly

End: Handling Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-adamantanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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